Cas no 855308-66-6 (4-(5-Bromothiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(5-Bromothiophen-2-yl)pyrimidin-2-amine
• CAS No: 855308-66-6
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• MDL: MFCD03617980
• CID: 720984
• PubChem ID: 2763548
• Update Time: 2025-09-25

4-(5-Bromothiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromothiophen-2-yl)pyrimidin-2-amine
• 2-Pyrimidinamine,4-(5-bromo-2-thienyl)-
• 4-(5-BROMO-2-THIENYL)-2-PYRIMIDINAMINE
• BB_SC-7986
• Reaxys ID: 14475366
• 4-(5-bromo-2-thienyl)pyrimidin-2-amine
• 4-(5-BROMOTHIEN-2-YL)PYRIMIDIN-2-AMINE
• BUTTPARK 87\09-43
• 4-(5-bromo-2-thienyl)-2-pyrimidinylamine
• [4-(5-bromo-2-thienyl)pyrimidin-2-yl]amine
• 855308-66-6
• MFCD03617980
• SB59376
• EN300-186378
• CCG-326885
• SCHEMBL3061377
• DTXSID60377008
• BBL030022
• AKOS005069757
• CS-0237674
• 1T-0647
• 4-(5-bromo-2-thienyl)-2-pyrimidinamine, AldrichCPR
• STK942827

• MDL： MFCD03617980
• Inchi： 1S/C8H6BrN3S/c9-7-2-1-6(13-7)5-3-4-11-8(10)12-5/h1-4H,(H2,10,11,12)
• InChI Key： KXVXIEVIIDZAHN-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2SC(Br)=CC=2)=N1

Computed Properties

• Exact Mass: 254.94700
• Monoisotopic Mass: 254.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.717
• Melting Point: 189-191°C
• Boiling Point: 431.6°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.695
• PSA: 80.04000
• LogP: 3.13100

4-(5-Bromothiophen-2-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)